Cas no 1250080-03-5 (4-fluoro-3-methylbenzimidamide)

• Product Name: 4-fluoro-3-methylbenzimidamide
• CAS No: 1250080-03-5
• MF: C₈H₉FN₂
• MW: 152.168864965439
• CID: 4581469
• Update Time: 2025-10-28

4-fluoro-3-methylbenzimidamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-methylbenzimidamide
• 4-fluoro-3-methylbenzene-1-carboximidamide

• Inchi： 1S/C8H9FN2/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3,(H3,10,11)
• InChI Key： YGSQDOLMOBMJTD-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-fluoro-3-methylbenzimidamide

4-Fluoro-3-Methylbenzimidamide (CAS No. 1250080-03-5): A Comprehensive Overview

4-Fluoro-3-methylbenzimidamide, also known by its CAS registry number 1250080-03-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of benzimidamides, which are derivatives of benzene with an imidamide functional group. The presence of a fluorine atom at the 4-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 4-fluoro-3-methylbenzimidamide typically involves multi-step reactions, often starting from aromatic precursors. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields, which is particularly relevant in drug discovery programs where large-scale synthesis is required.

In terms of chemical properties, 4-fluoro-3-methylbenzimidamide exhibits a melting point of approximately 185°C, as reported in recent studies. Its solubility in common organic solvents such as dichloromethane and ethanol has been characterized, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under different pH conditions has also been evaluated, which is crucial for its potential use in pharmaceutical formulations.

The biological activity of 4-fluoro-3-methylbenzimidamide has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in inflammatory pathways. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to modulate cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. Additionally, preliminary in vitro assays have shown promising results in terms of cytotoxicity against cancer cell lines, suggesting its potential role in oncology research.

The pharmacokinetic profile of 4-fluoro-3-methylbenzimidamide has also been investigated. Research indicates that it possesses moderate oral bioavailability, with a half-life of approximately 6 hours in preclinical models. These findings are encouraging for the development of orally administered drugs targeting chronic conditions such as inflammation or neurodegenerative diseases.

In terms of safety and toxicity, recent studies have assessed the acute and chronic toxicity profiles of 4-fluoro-3-methylbenzimidamide. Results from these studies suggest that it has a favorable safety margin when administered within therapeutic dose ranges. However, further long-term toxicity studies are warranted to fully characterize its safety profile for human use.

The environmental impact of 4-fluoro-3-methylbenzimidamide is another area gaining attention. Researchers have evaluated its biodegradability under aerobic and anaerobic conditions, with findings indicating that it undergoes slow degradation under natural environmental conditions. This information is critical for assessing its potential ecological risks and guiding responsible manufacturing practices.

In conclusion, 4-fluoro-3-methylbenzimidamide (CAS No. 1250080-03-5) represents a versatile compound with promising applications across multiple therapeutic areas. Its unique chemical structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a valuable tool for drug discovery and development. Continued research into its pharmacokinetics, toxicity, and environmental impact will be essential to fully harness its potential while ensuring safe and sustainable use.